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Compound of Interest

Compound Name: Lu AA39835-d3

Cat. No.: B12398737

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the quantitative analysis of Lu AA39835, a metabolite of
the antidepressant vortioxetine, in human plasma. The protocol outlines two effective sample
preparation techniques: solid-phase extraction (SPE) and liquid-liquid extraction (LLE),
followed by chromatographic separation and mass spectrometric detection. This method is
suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research
applications.

Introduction

Lu AA39835 is a hydroxylated metabolite of vortioxetine, a multimodal antidepressant.[1] While
it is @ minor metabolite, it exhibits inhibitory activity at the serotonin transporter (SERT), similar
to the parent compound.[1][2] However, it is not expected to cross the blood-brain barrier.[1][2]
Accurate quantification of Lu AA39835 in biological matrices is essential for understanding the
complete pharmacokinetic profile of vortioxetine. This document provides a detailed protocol for
the analysis of Lu AA39835 in human plasma using LC-MS/MS.

Experimental

e Lu AA39835 reference standard

e 13C-labeled Lu AA39835 (internal standard)[1]
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o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Formic acid (LC-MS grade)

e Ammonium formate

o Water (deionized, 18 MQ-cm)

e Human plasma with EDTA as anticoagulant

e Varian SPEC C8 SPE cartridges (for SPE method)[1]

e CAPCELL PAK SCX UG80 column (for LLE method)[3]

 lonosper 5C ion exchange column (for SPE method)[1]

¢ A high-performance liquid chromatography (HPLC) system capable of gradient elution.

o Atriple quadrupole mass spectrometer equipped with an electrospray ionization (ESI)
source.

Blood samples should be collected in Vacutainers® containing ethylenediaminetetraacetic acid
(EDTA).[1][3] Plasma is separated by centrifugation and stored at -20°C or lower until analysis.

[1]3]

Protocols

Two methods for sample preparation are presented below: Solid-Phase Extraction (SPE) and
Liquid-Liquid Extraction (LLE).

Protocol 1: Solid-Phase Extraction (SPE)[1]
e Thaw plasma samples at room temperature.
e Spike the plasma samples with the 13C-labeled internal standard.

¢ Condition the Varian SPEC C8 SPE cartridges in a 96-well plate format.
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Load the plasma samples onto the SPE cartridges.

Wash the cartridges to remove interferences.

Elute the analyte and internal standard.

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.
Protocol 2: Liquid-Liquid Extraction (LLE)[3]

e Thaw plasma samples at room temperature.

o Spike the plasma samples with the internal standard.

e Add an appropriate organic extraction solvent.

» Vortex the mixture to ensure thorough mixing.

o Centrifuge to separate the organic and aqueous layers.

o Transfer the organic layer to a clean tube.

» Evaporate the organic solvent to dryness.

* Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

The following are suggested starting conditions for the chromatographic separation and mass
spectrometric detection. Method optimization is recommended.

Liquid Chromatography
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Method 1 (Based on SPE) Method 2 (Based on LLE)

Parameter
[1] [3]

Column lonosper 5C ion exchange CAPCELL PAK SCX UG80
A: 10 mmol/L Ammonium

Mobile Phase To be optimized Formate/Formic Acid (400:1)B:
Acetonitrile (20:80 A:B)

Flow Rate To be optimized To be optimized

Injection Volume To be optimized To be optimized

Column Temp. To be optimized To be optimized

Mass Spectrometry

Parameter Setting

lonization Mode Electrospray lonization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
Precursor lon (m/z) To be determined for Lu AA39835 and IS
Product lon (m/z) To be determined for Lu AA39835 and IS
Collision Energy To be optimized

Dwell Time To be optimized

Data Analysis and Quantification

The concentration of Lu AA39835 in plasma samples is determined by constructing a
calibration curve. The curve is generated by plotting the peak area ratio of the analyte to the
internal standard against the nominal concentration of the calibration standards. A linear

regression analysis is then applied.

Performance Characteristics
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The following table summarizes the reported performance characteristics for the quantification

of Lu AA39835 in human plasma.

Parameter Value Reference
Linear Range 0.04 to 40 ng/mL [11[3]
Lower Limit of Quantification

0.04 ng/mL [11[3]
(LLOQ)
Accuracy 90.0% to 109.0% [1]
Precision (%CV) 3.20% to 10.7% [1]

Visualizations
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Caption: Experimental workflow for Lu AA39835 quantification.
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Caption: Simplified signaling pathway of Lu AA39835.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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